2-[(2-Chloroacetyl)(methyl)amino]acetic acid
Overview
Description
“2-[(2-Chloroacetyl)(methyl)amino]acetic acid” is a chemical compound with the CAS Number: 65332-01-6 and a molecular weight of 165.58 . Its IUPAC name is [(chloroacetyl)(methyl)amino]acetic acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H8ClNO3/c1-7(3-5(9)10)4(8)2-6/h2-3H2,1H3,(H,9,10) . This indicates that the compound has a molecular formula of C5H8ClNO3 .Scientific Research Applications
Environmental Fate and Toxicology
- Herbicide Toxicity and Environmental Impact : Studies have examined the environmental fate, behavior, and ecotoxicological effects of widely used herbicides, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), a compound with structural similarities to the queried chemical. These investigations highlight concerns about the widespread detection of such herbicides in the environment and their potential lethal effects on non-target organisms. The presence of 2,4-D in low concentrations in surface water, especially in regions of high usage, underscores the need for localized mitigation strategies to prevent environmental contamination. The research underscores the variation in sensitivity among different species (or their organs) to herbicide exposure, emphasizing the importance of further studies to understand the impact of continuous low-level exposure on ecosystems and human health (Islam et al., 2017).
Pharmacological and Biochemical Research
- N-Acetylcysteine in Psychiatry : N-Acetylcysteine (NAC), while not the queried compound, is another example of acetylated amino acids with significant pharmacological applications. NAC has shown promise in treating psychiatric disorders by modulating glutamatergic, neurotropic, and inflammatory pathways, suggesting a complex mechanism of action beyond its role as an antioxidant precursor. This highlights the broader potential of acetylated amino acids and derivatives in medical research and treatment (Dean, Giorlando, & Berk, 2011).
Chemical Synthesis and Structural Analysis
- Synthesis and Properties of Novel Chemical Compounds : Research into the synthesis and spectroscopic and structural properties of novel substituted chemicals, including thiazolidin-4-ones derived from reactions involving chloral and substituted anilines, provides a glimpse into the methodological approaches to understanding and utilizing complex chemical derivatives. These studies offer insight into the conformation, reactivity, and potential applications of such compounds in various scientific fields (Issac & Tierney, 1996).
Properties
IUPAC Name |
2-[(2-chloroacetyl)-methylamino]acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8ClNO3/c1-7(3-5(9)10)4(8)2-6/h2-3H2,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYWZUYMZBLBECP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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